1-Methoxy-2-((4-methoxyphenyl)methyl)benzene

• IUPAC Name: 1-methoxy-2-[(4-methoxyphenyl)methyl]benzene
• InChI: InChI=1S/C15H16O2/c1-16-14-9-7-12(8-10-14)11-13-5-3-4-6-15(13)17-2/h3-10H,11H2,1-2H3
• InChI Key: KVCVHSGCINIKCE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=CC=CC=C2OC
• Molecular Formula: C15H16O2
• DSSTOX Substance ID: DTXSID00184652
• Molecular Weight: 228.29 g/mol
• CAS RN: 30567-87-4

Description

1-Methoxy-2-((4-methoxyphenyl)methyl)benzene is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Liquid-phase Oxidation of Isomeric Methoxy-(1-methylethyl)benzenes : This study investigated the kinetics of liquid-phase oxidation of various methoxy-(1-methylethyl)benzenes, including compounds similar to 1-Methoxy-2-((4-methoxyphenyl)methyl)benzene. The research focused on understanding the oxidizability of these compounds and their thermal stability, contributing to applications in chemical synthesis and industrial processes (Zawadiak, Jakubowski, & Stec, 2005).

• Catalysis in Liquid-phase Oxidation : This paper explored the use of N-Hydroxyphthalimide and various transition metal salts as catalysts for the oxidation of 1-methoxy-4-(1-methylethyl)benzene. The study contributes to understanding the catalytic processes that are relevant to the chemical industry, particularly in the synthesis of specific hydroperoxides (Orlińska & Romanowska, 2011).

• σ(C-Se)-π Hyperconjugation Effects : This research examined the structures of compounds including 1-methoxy-4-[(phenylselanyl)methyl]benzene. It focused on the effects of σ(C-Se)-π hyperconjugation, which has implications for understanding molecular structures and reactivity in organic chemistry (White & Blanc, 2014).

• Studies on the Inifer Mechanism : This paper discusses the interaction of 1,4‐bis(1‐methoxy‐1‐methylethyl)benzene with BCl3, providing insights into the mechanisms of cationic polymerizations. This research is relevant to the development of new polymeric materials (Dittmer, Pask, & Nuyken, 1992).

• Photophysical Behavior of Alkenyl Phenanthrenecarboxylates : The study of the photochemical and photophysical behavior of various compounds, including those with methoxyphenyl groups, offers insights into the properties of these compounds under light exposure. This is significant for applications in photochemistry and materials science (Sakuragi, Tokumaru, & Itoh, 1990).